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Compound of Interest

Compound Name: 4-Methyl-4-nitrovaleraldehyde

CAS No.: 57620-49-2

Cat. No.: B1357132

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-methyl-4-nitropentanal, a versatile

nitroalkane aldehyde. It covers its nomenclature, chemical and physical properties, synthesis,

and key applications, with a focus on providing practical insights for laboratory use.

Chemical Identity and Nomenclature
The compound commonly referred to as 4-methyl-4-nitrovaleraldehyde is systematically

named 4-methyl-4-nitropentanal according to IUPAC nomenclature. The name "valeraldehyde"

denotes a five-carbon aldehyde, and with the aldehyde group at position 1, the methyl and nitro

substituents are located on the fourth carbon of the pentanal chain.

Synonyms:

4-Methyl-4-nitrovaleraldehyde

4-Methyl-4-nitropentanal[1][2]
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CAS Number: 57620-49-2[1]

Molecular Formula: C₆H₁₁NO₃[1]

Molecular Weight: 145.16 g/mol

It is crucial to distinguish this compound from its isomeric counterpart, 3-methyl-4-nitropentanal,

which has a different chemical structure and properties. Additionally, care should be taken not

to confuse it with methyl 4-methyl-4-nitropentanoate, a related methyl ester with a different

functional group.

Physicochemical and Safety Data
4-Methyl-4-nitropentanal is a liquid at room temperature. A summary of its key physical and

safety properties is provided in the table below.

Property Value Source

Physical State Liquid TCI MSDS

Boiling Point 90 °C at 0.4 kPa TCI MSDS

Relative Density 1.10 TCI MSDS

Purity (typical) >90.0% (GC) TCI MSDS

Storage

Store under an inert

atmosphere in a cool, dark

place (<15°C)

TCI MSDS

Sensitivity Air sensitive TCI MSDS

Safety Information:

According to safety data sheets, 4-methyl-4-nitropentanal is classified as a hazardous

substance.

Hazard Statements: Causes skin irritation (H315) and serious eye irritation (H319).
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Precautionary Statements: Wear protective gloves and eye protection. In case of contact

with skin, wash with plenty of water. If eye irritation persists, seek medical attention.

For detailed safety and handling procedures, always consult the latest Safety Data Sheet

(SDS) from the supplier.

Synthesis of 4-Methyl-4-nitropentanal
The primary synthetic route to 4-methyl-4-nitropentanal is through the Michael addition of 2-

nitropropane to acrolein. This reaction is a classic example of conjugate addition, where the

nucleophilic carbanion generated from 2-nitropropane attacks the β-carbon of the α,β-

unsaturated aldehyde, acrolein.

Reaction Principle
The reaction is typically base-catalyzed. The base abstracts an acidic α-proton from 2-

nitropropane to form a nitronate anion. This anion then acts as the nucleophile in the Michael

addition to acrolein. Subsequent workup protonates the resulting enolate to yield the final

aldehyde product.

Step 1: Nitronate Formation

Step 2: Michael Addition

Step 3: Protonation

2-Nitropropane

Nitronate Anion
+ Base

Base

Nitronate Anion

Acrolein

Enolate Intermediate Enolate Intermediate

+ Acrolein

H+

4-Methyl-4-nitropentanal

+ H+
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Figure 1: Simplified workflow for the synthesis of 4-methyl-4-nitropentanal.
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Experimental Protocol
While a detailed, peer-reviewed protocol for the synthesis of 4-methyl-4-nitropentanal is not

readily available in the searched literature, a general procedure can be inferred from the

synthesis of its derivatives. The following is a representative, non-validated protocol based on

the Michael addition of nitroalkanes to α,β-unsaturated carbonyl compounds. Note: This

protocol should be optimized and validated in a laboratory setting.

Materials:

2-Nitropropane

Acrolein (stabilized)

A suitable base (e.g., a tertiary amine like triethylamine, or a catalytic amount of a stronger

base)

Anhydrous solvent (e.g., THF, diethyl ether, or a non-polar solvent)

Aqueous acid solution for workup (e.g., dilute HCl)

Drying agent (e.g., anhydrous magnesium sulfate)

Apparatus for distillation under reduced pressure

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and an addition funnel, dissolve 2-

nitropropane in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or

argon).

Cool the solution in an ice bath.

Slowly add the base to the solution of 2-nitropropane.

Add a solution of acrolein in the same solvent dropwise to the reaction mixture, maintaining

the low temperature.
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After the addition is complete, allow the reaction to stir at a controlled temperature (e.g.,

room temperature) and monitor its progress by thin-layer chromatography (TLC).

Once the reaction is complete, quench it by adding the dilute aqueous acid solution.

Transfer the mixture to a separatory funnel and extract the product with a suitable organic

solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure 4-methyl-4-nitropentanal.

Chemical Reactivity and Applications
The bifunctional nature of 4-methyl-4-nitropentanal, possessing both an aldehyde and a nitro

group, makes it a valuable intermediate in organic synthesis.

Synthesis of 5,5-Dimethyl-1-pyrroline N-oxide (DMPO)
The most significant application of 4-methyl-4-nitropentanal is as a key precursor in the

synthesis of 5,5-Dimethyl-1-pyrroline N-oxide (DMPO). DMPO is a widely used spin trap in

electron spin resonance (ESR) spectroscopy for the detection of transient free radicals.

The synthesis involves the reductive cyclization of 4-methyl-4-nitropentanal. The aldehyde is

first reduced to the corresponding alcohol, 4-methyl-4-nitropentan-1-ol. This intermediate then

undergoes intramolecular cyclization upon reduction of the nitro group to a hydroxylamine,

which subsequently condenses with the alcohol to form the cyclic nitrone, DMPO.

A simplified workflow for this transformation is outlined below:

4-Methyl-4-nitropentanal Reduction of Aldehyde
(e.g., NaBH4) 4-Methyl-4-nitropentan-1-ol Reductive Cyclization

(e.g., Zn/NH4Cl) 5,5-Dimethyl-1-pyrroline N-oxide (DMPO)

Click to download full resolution via product page

Figure 2: Synthetic pathway from 4-methyl-4-nitropentanal to DMPO.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1357132/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-methyl-4-nitropentanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Other Potential Reactions
The aldehyde and nitro functionalities in 4-methyl-4-nitropentanal can undergo a variety of

chemical transformations, opening avenues for the synthesis of diverse molecular scaffolds.

Aldehyde Group Reactions: The aldehyde can participate in reactions such as oxidation to a

carboxylic acid, reduction to a primary alcohol, reductive amination to form amines, and

various olefination reactions (e.g., Wittig reaction).

Nitro Group Reactions: The nitro group can be reduced to a primary amine, which is a key

transformation for introducing a nitrogen-containing functional group. It can also be

converted to other functionalities via the Nef reaction to yield a ketone.

Intramolecular Reactions: The proximity of the aldehyde and nitro groups may allow for

intramolecular cyclization reactions under specific conditions to form heterocyclic

compounds.

Spectroscopic Characterization
Spectroscopic data is essential for the positive identification and purity assessment of 4-methyl-

4-nitropentanal.

¹H NMR Spectroscopy: While a spectrum for the non-deuterated compound was not found in

the searched literature, the ¹H NMR spectrum of the deuterated analog, 4-nitro-4,4,4-

trideuteromethyl-5,5,5-trideutero-1-pentanal, shows characteristic signals: a triplet at 2.14

ppm (J = 7.4 Hz, 2H), a triplet at 2.42 ppm (J = 7.4 Hz, 2H), and a singlet at 9.67 ppm (1H)

for the aldehydic proton. The spectrum of the non-deuterated compound is expected to show

a singlet for the two methyl groups and multiplets for the two methylene groups, in addition to

the aldehydic proton signal.

¹³C NMR Spectroscopy: No experimental ¹³C NMR data was found in the searched literature.

However, based on typical chemical shifts, one would expect the aldehydic carbon to appear

in the range of 190-200 ppm, the carbon bearing the nitro and methyl groups to be in the

range of 80-90 ppm, and the other aliphatic carbons to appear further upfield.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong characteristic

absorption bands for the nitro group (around 1550 cm⁻¹ and 1370 cm⁻¹) and the aldehyde
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carbonyl group (around 1725 cm⁻¹).

Mass Spectrometry (MS): Mass spectrometry would show the molecular ion peak and

characteristic fragmentation patterns that can be used to confirm the structure.

Conclusion
4-Methyl-4-nitropentanal is a valuable bifunctional molecule with a primary, well-established

role as a key intermediate in the synthesis of the important spin-trapping agent, DMPO. Its

synthesis via the Michael addition of 2-nitropropane to acrolein is a straightforward and

scalable process. The presence of both an aldehyde and a nitro group offers significant

potential for its use in the synthesis of a wider range of complex organic molecules. Further

research into the reactivity and applications of this compound could unveil new synthetic

methodologies and lead to the development of novel chemical entities for various scientific

disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-nitropentan-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-nitropentan-3-ol
http://orgsyn.org/demo.aspx?prep=v94p0016
https://www.benchchem.com/product/b1357132/docs#an-in-depth-technical-guide-to-4-methyl-4-nitropentanal
https://www.benchchem.com/product/b1357132/docs#an-in-depth-technical-guide-to-4-methyl-4-nitropentanal
https://www.benchchem.com/product/b1357132/docs#an-in-depth-technical-guide-to-4-methyl-4-nitropentanal
https://www.benchchem.com/product/b1357132/docs#an-in-depth-technical-guide-to-4-methyl-4-nitropentanal
https://www.benchchem.com/product/b1357132?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

